molecular formula C10H10N2O4S B1519642 3-[(Cyanomethyl)sulfamoyl]-4-methylbenzoic acid CAS No. 1051333-34-6

3-[(Cyanomethyl)sulfamoyl]-4-methylbenzoic acid

Cat. No. B1519642
CAS RN: 1051333-34-6
M. Wt: 254.26 g/mol
InChI Key: MJTQRKUVVKQARB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3-[(Cyanomethyl)sulfamoyl]-4-methylbenzoic acid” is a chemical compound with the molecular formula C10H10N2O4S and a molecular weight of 254.26 g/mol .


Synthesis Analysis

While specific synthesis methods for “this compound” were not found, it’s worth noting that compounds of similar structure can be synthesized using Suzuki–Miyaura coupling . This method involves the use of organoboron reagents and palladium catalysts to form carbon-carbon bonds .


Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C10H10N2O4S/c1-7-2-3-8 (10 (13)14)6-9 (7)17 (15,16)12-5-4-11/h2-3,6,12H,5H2,1H3, (H,13,14).


Chemical Reactions Analysis

The compound may participate in various chemical reactions. For instance, it could potentially be used in Suzuki–Miyaura coupling reactions, which are widely applied for forming carbon–carbon bonds .

Scientific Research Applications

  • Synthesis and Reactivity in Organic Chemistry

    • The reactivity of similar sulfamoyl compounds has been investigated, demonstrating varying reaction mechanisms under different conditions. For instance, 3-sulfonyloxyimino-2-methyl-1-phenyl-1-butanones show diverse intramolecular cyclization products based on the reaction environment, suggesting potential applications in synthetic organic chemistry (Yi Ning, Y. Otani, T. Ohwada, 2018).
  • Anticonvulsant Activity

    • Some sulfamoyl derivatives, such as alkyl esters of 4-amino-2-sulfamoylbenzoic acid, have shown marked anticonvulsant activity. This suggests potential for the development of anticonvulsant drugs using similar molecular structures (G. Hamor, M. Janfaza, 1963).
  • Photodecomposition Studies

    • The photodecomposition of sulfamethoxazole, a compound with structural similarity, has been studied. Understanding the photolability of such compounds can be essential in developing stable pharmaceuticals and other chemical products (Wei Zhou, D. Moore, 1994).
  • Pharmaceutical Applications

    • The sulfonamide group, present in compounds like 3-[(Cyanomethyl)sulfamoyl]-4-methylbenzoic acid, is widely used in medicinal chemistry. It appears in many drugs as an essential functional group, particularly in sulfonamide antibacterials (A. Kalgutkar, Rhys M. Jones, A. Sawant, 2010).
  • Agricultural Chemicals

    • Sulfamoyl compounds like triflusulfuron-methyl, structurally related to this compound, are used as herbicides. Understanding their molecular structure can aid in developing more efficient agricultural chemicals (K. Mereiter, 2011).
  • Synthesis of Novel Heterocyclic Compounds

  • Structural and Spectroscopic Analysis

properties

IUPAC Name

3-(cyanomethylsulfamoyl)-4-methylbenzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H10N2O4S/c1-7-2-3-8(10(13)14)6-9(7)17(15,16)12-5-4-11/h2-3,6,12H,5H2,1H3,(H,13,14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MJTQRKUVVKQARB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)C(=O)O)S(=O)(=O)NCC#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H10N2O4S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

254.26 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-[(Cyanomethyl)sulfamoyl]-4-methylbenzoic acid
Reactant of Route 2
Reactant of Route 2
3-[(Cyanomethyl)sulfamoyl]-4-methylbenzoic acid
Reactant of Route 3
Reactant of Route 3
3-[(Cyanomethyl)sulfamoyl]-4-methylbenzoic acid
Reactant of Route 4
Reactant of Route 4
3-[(Cyanomethyl)sulfamoyl]-4-methylbenzoic acid
Reactant of Route 5
Reactant of Route 5
3-[(Cyanomethyl)sulfamoyl]-4-methylbenzoic acid
Reactant of Route 6
Reactant of Route 6
3-[(Cyanomethyl)sulfamoyl]-4-methylbenzoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.